Cas no 1266527-30-3 (4',3'-d]pyrrole)

• Product Name: 4',3'-d]pyrrole
• CAS No: 1266527-30-3
• MF: C₁₀H₅ClFN₃
• MW: 221.618203878403
• CID: 6645277
• PubChem ID: 50878603
• Update Time: 2024-02-29

4',3'-d]pyrrole Chemical and Physical Properties

Names and Identifiers

• 4',3'-d]pyrrole

• Inchi： 1S/C10H5ClFN3/c11-9-8(12)7-5-2-1-3-13-10(5)15-6(7)4-14-9/h1-4H,(H,13,15)
• InChI Key： QHKSKBOQVIJRGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=C(C=N1)NC1C2=CC=CN=1)F

Computed Properties

• Exact Mass: 221.0156030g/mol
• Monoisotopic Mass: 221.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines